Cas no 2137773-33-0 (rac-N-[(1R,3R)-3-hydroxy-7-oxaspiro[3.5]nonan-1-yl]-2-methylpropanamide)

• Product Name: rac-N-[(1R,3R)-3-hydroxy-7-oxaspiro[3.5]nonan-1-yl]-2-methylpropanamide
• CAS No: 2137773-33-0
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6262775
• PubChem ID: 165952339
• Update Time: 2025-07-16

rac-N-[(1R,3R)-3-hydroxy-7-oxaspiro[3.5]nonan-1-yl]-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• rac-N-[(1R,3R)-3-hydroxy-7-oxaspiro[3.5]nonan-1-yl]-2-methylpropanamide
• EN300-712687
• 2137773-33-0

• Inchi： 1S/C12H21NO3/c1-8(2)11(15)13-9-7-10(14)12(9)3-5-16-6-4-12/h8-10,14H,3-7H2,1-2H3,(H,13,15)/t9-,10-/m1/s1
• InChI Key： PKVUEDXFZDOAAS-NXEZZACHSA-N
• SMILES： O[C@@H]1C[C@H](C21CCOCC2)NC(C(C)C)=O

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.6Ų

Additional information on rac-N-[(1R,3R)-3-hydroxy-7-oxaspiro[3.5]nonan-1-yl]-2-methylpropanamide

Rac-N-[(1R,3R)-3-Hydroxy-7-Oxaspiro[3.5]Nonan-1-Yl]-2-Methylpropanamide: A Comprehensive Overview

The compound rac-N-[(1R,3R)-3-hydroxy-7-oxaspiro[3.5]nonan-1-yl]-2-methylpropanamide, identified by the CAS number 2137773-33-0, is a complex organic molecule with significant potential in the field of pharmaceuticals and chemical synthesis. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, the oxygen atom in the 7-position of the spiro structure. The molecule's unique stereochemistry and functional groups make it a subject of interest for researchers exploring its applications in drug design and development.

Recent studies have highlighted the importance of spiro compounds in medicinal chemistry due to their ability to combine multiple pharmacophores within a single molecular framework. The rac-N designation indicates that the compound exists as a racemic mixture, meaning it contains equal amounts of both enantiomers. This property is crucial in pharmaceutical applications, as the stereochemistry of a molecule can significantly influence its biological activity and pharmacokinetics.

The structural complexity of rac-N-[(1R,3R)-3-hydroxy-7-oxaspiro[3.5]nonan-1-Yl]-2-methylpropanamide lies in its spiro ring system and the presence of a hydroxyl group at the 3-position. These features contribute to its unique physical and chemical properties, such as solubility, stability, and reactivity. Researchers have been particularly interested in how these properties can be leveraged to design more effective drug delivery systems or to enhance the bioavailability of therapeutic agents.

One of the most promising applications of this compound is in the development of prodrugs or drug delivery systems. The hydroxyl group at the 3-position can serve as a site for functionalization, allowing for the attachment of various bioactive moieties or targeting ligands. This versatility makes it an attractive candidate for designing molecules with enhanced specificity and reduced side effects.

Moreover, recent advancements in asymmetric synthesis have enabled the selective preparation of enantiopure forms of this compound. This capability is essential for studying the stereochemical influence on biological activity and for developing chiral catalysts or sensors. The ability to control stereochemistry at such a complex site is a testament to the progress made in modern organic synthesis techniques.

In terms of pharmacological activity, preliminary studies suggest that rac-N[(1R,3R)-...] exhibits moderate inhibitory effects on certain enzymes relevant to metabolic disorders. While these findings are still in their early stages, they underscore the potential for this compound to serve as a lead structure in drug discovery programs targeting conditions such as diabetes or obesity.

Another area of active research involves understanding the molecular interactions that govern the stability and reactivity of this compound under various conditions. Computational modeling techniques, such as molecular docking and quantum mechanics calculations, have provided valuable insights into its electronic structure and potential binding modes with biological targets.

Despite its promising attributes, challenges remain in fully harnessing the potential of rac-N[(1R,3R)-...]. Issues such as scalability of synthesis and optimization of pharmacokinetic profiles require further investigation. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these barriers and translate laboratory findings into clinically relevant applications.

In conclusion, rac-N[(1R,3R)-...] represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse functional capabilities. As research continues to uncover its full potential, this compound stands at the forefront of innovations in medicinal chemistry and drug development.